Cas no 2228291-26-5 (4-1-(2,3-dihydro-1H-inden-2-yl)ethylpiperidine)

• Product Name: 4-1-(2,3-dihydro-1H-inden-2-yl)ethylpiperidine
• CAS No: 2228291-26-5
• MF: C₁₆H₂₃N
• MW: 229.36052441597
• CID: 5898000
• PubChem ID: 165863534
• Update Time: 2025-08-05

4-1-(2,3-dihydro-1H-inden-2-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(2,3-dihydro-1H-inden-2-yl)ethylpiperidine
• 2228291-26-5
• EN300-1738686
• 4-[1-(2,3-dihydro-1H-inden-2-yl)ethyl]piperidine

• Inchi： 1S/C16H23N/c1-12(13-6-8-17-9-7-13)16-10-14-4-2-3-5-15(14)11-16/h2-5,12-13,16-17H,6-11H2,1H3
• InChI Key： WTUXGSMZVUIIIJ-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 229.183049738g/mol
• Monoisotopic Mass: 229.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 4-1-(2,3-dihydro-1H-inden-2-yl)ethylpiperidine

4-1-(2,3-Dihydro-1H-inden-2-yl)ethylpiperidine: A Comprehensive Overview

4-1-(2,3-Dihydro-1H-inden-2-yl)ethylpiperidine, also known by its CAS number NO. 2228291-26-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. In this article, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research findings related to this compound.

The chemical structure of 4-1-(2,3-dihydro-1H-inden-2-yl)ethylpiperidine is characterized by a piperidine ring substituted with a 4-(indene-derived) ethyl group. The indene moiety, which is a bicyclic structure consisting of a benzene ring fused with a cyclopropane ring, adds complexity and potential bioactivity to the molecule. This substitution pattern is believed to influence the compound's pharmacokinetic properties, making it a promising candidate for various therapeutic applications.

Recent studies have focused on the synthesis of this compound using efficient and scalable methods. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the indene-piperidine framework. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for subsequent biological evaluations.

In terms of pharmacological properties, 4-1-(2,3-dihydro-1H-inden-2-yl)ethylpiperidine has shown potential as a modulator of ion channels and receptors. Preclinical studies indicate that this compound exhibits selectivity towards certain G-protein coupled receptors (GPCRs), making it a valuable tool for studying receptor signaling pathways. Additionally, its ability to penetrate cellular membranes suggests that it could be utilized in drug delivery systems.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has demonstrated that films prepared from this compound exhibit desirable charge transport characteristics, which could be leveraged in next-generation electronic devices.

In conclusion, 4-1-(2,3-dihydro-1H-inden-2-yl)ethylpiperidine (CAS No. 2228291-265) is a versatile compound with diverse applications across multiple disciplines. Its intricate structure and promising biological activity position it as a key player in future drug discovery efforts and material innovation. As research continues to uncover its full potential, this compound is expected to contribute significantly to advancements in both medicine and technology.